Cas no 69242-40-6 (Glycylglycyl-l-isoleucine)
Glycylglycyl-l-isoleucine structure
Glycylglycyl-l-isoleucine Properties
Names and Identifiers
-
- (2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid
- Glycylglycyl-L-isoleucine
- 2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-methylpentanoic acid
- GLY-GLY-ILE
- Gly-Gly-Ile-OH
- H-Gly-Gly-Ile-OH
- L-Isoleucine, N-(N-glycylglycyl)-
- 1428: PN: EP2071334 SEQID: 1511 claimed protein
- L-Isoleucine,N-(N-glycylglycyl)-
- 1428: PN:WO2009077864 SEQID: 1511 claimed protein
- (2S,3S)-2-[2-(2-AMINOACETAMIDO)ACETAMIDO]-3-METHYLPENTANOIC ACID
- A836406
- glycylglycylisoleucine
- GLYCYL-GLYCYL-L-ISOLEUCINE
- Gly-Gly-L-Ile
- AC-8990
- CHEBI:73902
- AKOS010419277
- DTXSID90427242
- 69242-40-6
- CS-0208044
- CHEMBL1221777
- Glycyl-glycyl-isoleucine
- SCHEMBL8014043
- (2S,3S)-2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-methylpentanoic acid
- MFCD00047934
- 69292-40-6
- Q27144228
- Q-201171
- +Expand
-
- MFCD00047934
- XMPXVJIDADUOQB-RCOVLWMOSA-N
- 1S/C10H19N3O4/c1-3-6(2)9(10(16)17)13-8(15)5-12-7(14)4-11/h6,9H,3-5,11H2,1-2H3,(H,12,14)(H,13,15)(H,16,17)
- CC[C@@H]([C@H](NC(CNC(CN)=O)=O)C(O)=O)C
Computed Properties
- 245.13800
- 4
- 7
- 9
- 245.138
- 17
- 293
- 0
- 2
- 0
- 0
- 0
- 1
- -3
- 122A^2
Experimental Properties
- 0.15890
- 121.52000
- 1.504
- 573.7 °C at 760 mmHg
- 300.8 °C
- 1.199
Glycylglycyl-l-isoleucine Price
Glycylglycyl-l-isoleucine Suppliers
Go Top Peptide Biotech
Audited Supplier
(CAS:69242-40-6)
SHEN YONG GANG
13735575465
Sales@gotopbio.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:69242-40-6)
TANG SI LEI
15026964105
2881489226@qq.com
Glycylglycyl-l-isoleucine Related Literature
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1. 1H NMR studies on the preferred interactions of guanidinium and C-terminal carboxylate groups in arginine-containing peptidesVassilios Tsikaris,Mahn Thong Cung,Eugenia Panou-Pomonis,Constantinos Sakarellos,Maria Sakarellos-Daitsiotis J. Chem. Soc. Perkin Trans. 2 1993 1345
-
2. Inhibitors of porcine pancreatic elastase. Peptides incorporating α-aza-amino acid residues in the P1 positionAnand S. Dutta,Michael B. Giles,Joseph C. Williams J. Chem. Soc. Perkin Trans. 1 1986 1655
-
Sara Hosseinzadeh,Susan L. Lindsay,Andrew G. Gallagher,Donald A. Wellings,Mathis O. Riehle,John S. Riddell,Susan C. Barnett Biomater. Sci. 2020 8 3611
69242-40-6 (Glycylglycyl-l-isoleucine) Related Products
- 99-15-0(N-Acetyl-DL-leucine)
- 1188-21-2(N-Acetyl-L-leucine)
- 3303-34-2(L-Alanyl-L-leucine)
- 13115-71-4(Glycyl-L-glutamine monohydrate)
- 19461-38-2((2S,3S)-2-(2-Aminoacetamido)-3-methylpentanoic acid)
- 19764-30-8(N-Acetyl-D-leucine)
- 869-19-2(Glycyl-L-leucine)
- 1963-21-9((S)-2-(2-Aminoacetamido)-3-methylbutanoic acid)
- 3077-46-1(N-Acetyl-L-isoleucine)
- 107020-80-4(2-Acetamido-2-cyclohexylacetic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:69242-40-6)Glycylglycyl-l-isoleucine
99%
25g
463.0